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Compound of Interest

Compound Name: 4-Acetylmorpholine

Cat. No.: B157445

An In-depth Technical Guide to 4-Acetylmorpholine

Introduction

4-Acetylmorpholine, also known as N-acetylmorpholine, is a versatile organic compound
belonging to the morpholine derivative class.[1] With the CAS number 1696-20-4, this
compound is a colorless to pale yellow liquid characterized by a faint, vinegar-like or amine-like
odor.[1][2][3] Its stable molecular structure, combining a morpholine ring with an acetyl group,
makes it a valuable intermediate in a wide range of chemical syntheses.[1][3] This guide
provides a comprehensive overview of the physical and chemical properties, experimental
protocols, and safety information for 4-Acetylmorpholine, tailored for researchers, scientists,
and professionals in drug development and agrochemical synthesis.

Physical and Chemical Properties

4-Acetylmorpholine is noted for its miscibility in water and solubility in organic solvents.[1][3]
[4] This solubility profile makes it a versatile solvent and reactant in various chemical
processes.[1][3]

Table 1: Core Physical and Chemical Properties of 4-
Acetylmorpholine
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Property Value Source
Molecular Formula CeH11NO2 [41516171
Molecular Weight 129.16 g/mol (4151161171
CAS Number 1696-20-4 [4161[7]
Colorless to light yellow, clear
Appearance o [21[31[41[5]
liquid
Vinegar-like, acetic, or mild
Odor o [21[3]
amine-like
Melting Point 9-14°C (48.2 - 50 °F) [2][4][5][8]
Boiling Point 240 - 2455 °C (473.9 °F) [2][4][8]
Flash Point 122 °C (251.6 °F) (closed cup)  [2][7][8]
Density 1.116 g/mL at 25 °C [4107119]
Specific Gravity 1.110-1.116 [2][4]
<0.1 mbar @ 20 °C (2.2 Pa @
Vapor Pressure [2][4]
20°C)
Water Solubility Miscible [31141[8]
Refractive Index n20/D 1.483 [4117119]
Viscosity 10.6 mPa-s at 20 °C [8]
LogP (octanol/water) -0.135t0-0.81 [2][10]

pKa

-0.72 £ 0.20 (Predicted)

[3]09]

Spectral Information

Various spectral data are available for the characterization of 4-Acetylmorpholine, including
NMR, IR, and Mass Spectrometry.[6][11]

e 1H NMR: Spectra are available for 4-Acetylmorpholine, typically recorded in CDCIs.[6][12]
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e Infrared (IR) Spectra: FTIR and ATR-IR spectra have been documented.[6][13]

e Mass Spectrometry: GC-MS data is available through sources like the NIST Mass
Spectrometry Data Center.[6][11]

e Raman Spectra: Raman spectral data has also been collected for this compound.[6]

Chemical Properties and Reactivity

4-Acetylmorpholine is a stable compound under normal storage conditions.[2][3] Its chemical
structure, featuring an acetyl group on the morpholine nitrogen, allows it to participate in
various chemical reactions, making it a key intermediate.[1]

Stability: Stable under normal temperatures and pressures.[2][3] It should be stored in a
cool, dry place in a sealed container.[3][9]

o Incompatibilities: It is incompatible with strong oxidizing agents.[2]

e Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide
(CO), carbon dioxide (COz), and nitrogen oxides.[2]

o Reactivity: The acetyl group enhances its reactivity, making it a crucial intermediate in
acylation and nucleophilic substitution reactions.[1] It is widely used in the synthesis of
pharmaceuticals, particularly analgesics and anti-inflammatory drugs, as well as
agrochemicals like the fungicides dimethomorph and flumorph.[1][4][5]

Experimental Protocols
Synthesis of 4-Acetylmorpholine

A common method for preparing 4-Acetylmorpholine involves the acetylation of morpholine.
[3] This can be achieved using various acetylating agents such as acetic anhydride, acetyl
chloride, methyl acetate, or ethyl acetate.[3][14][15]

General Protocol (Amidation Reaction):

* Reaction Setup: Charge a reactor with morpholine and an acetylating agent (e.g., methyl
acetate or ethyl acetate). The molar ratio may vary, for instance, a 1:1.2 ratio of morpholine
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to ethyl acetate has been described.[14][15]

Inert Atmosphere: Purge the reactor with nitrogen to remove oxygen and then seal the
system.[14]

Catalyst (Optional): The reaction can be performed with or without a catalyst. Some methods
employ catalysts like ionic liquids to facilitate the reaction.[15]

Reaction Conditions:

[e]

Begin stirring and heat the mixture.

o

The reaction temperature is typically maintained between 100°C and 180°C.[14][16]

[¢]

The reaction can be run under normal pressure or pressurized conditions (e.g., 0.5-1.2
MPa).[14][15][16]

[¢]

Reaction time can range from several hours (e.g., 3 to 10 hours) to ensure completion.[14]
[15]

Crude Product: Upon completion, the mixture contains the crude N-acetylmorpholine
product.[14][15]
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General Synthesis Workflow for 4-Acetylmorpholine

Reactants:
Morpholine + Acetylating Agent
(e.g., Methyl Acetate)

Reactor
- Temp: 100-180 °C
- Pressure: 0.5-1.2 MPa
- Optional Catalyst

Reaction

Crude Product Mixture

ransfer

Flash Evaporation
- Temp: 110-150 °C
- Separates light & heavy components

Separation

Purification by Rectification
- Recovery of unreacted morpholine
- Isolation of final product

Distillation

Purified 4-Acetylmorpholine
(Purity > 99.5%)

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of 4-Acetylmorpholine.
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Purification Protocol

The crude product is typically purified using a multi-step distillation process to achieve high
purity.

o Flash Evaporation: The crude product is first sent to a flash evaporator. This step separates
volatile components (light components like methanol and unreacted reagents) from the
heavier product mixture.[14][16]

o Redctification/Fractional Distillation:

o The light components are sent to a recovery tower to separate and recycle unreacted
morpholine.[14][16]

o The heavy components from the flash evaporator are fed into another rectification column
to remove any remaining morpholine.[14][16]

o Finally, the morpholine-free mixture is distilled in a product rectifier to yield the final, high-
purity N-acetylmorpholine (>99.5%).[14][17] A common laboratory method involves
distillation through a Fenske column packed with glass helices.[17]

Safety and Handling

4-Acetylmorpholine is considered hazardous and requires careful handling.[2] It is classified
as a skin sensitizer and can cause serious eye irritation.[2][6]

e Hazard Codes: Xi (Irritant), Xn (Harmful).[9]

e Hazard Statements: H317 (May cause an allergic skin reaction), H319 (Causes serious eye
irritation), H361 (Suspected of damaging fertility or the unborn child).[6][7]

e Precautionary Statements:

[¢]

P202: Do not handle until all safety precautions have been read and understood.[3][7]

[¢]

P261: Avoid breathing mist/vapors/spray.[3][7]

[e]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]
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o P302 + P352: IF ON SKIN: Wash with plenty of water.[7]

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Safety and Handling Logic for 4-Acetylmorpholine

Identified Hazards

Causes Serious May Cause Allergic Suspected Reproductive

Eye Irritation Skin Reaction Toxicity

Requires Requires \|f Exposed

First Aid Measures

Required Personal Protective Equipment (PPE)
: : A . Rinse eyes with water Wash skin with soap
Eyeshields / Goggles Protective Gloves Type ABEK Respirator Filter O 1 (et A1 milies and plenty of water

f irritation persists/If irritation occurs

f Exposed or Concerned

Get medical
advice/attention

Click to download full resolution via product page

Caption: Logical relationships between hazards, PPE, and first aid for 4-Acetylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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